Methyl-d9-choline

• CAS No.: 50673-41-1
• Product Name: Methyl-d9-choline
• Molecular Formula: C5H5D9NO+
• Molecular Weight: 113.23 g/mol
• IUPAC Name: 2-hydroxyethyl-tris(trideuteriomethyl)azanium
• Standard InChI: InChI=1S/C5H14NO/c1-6(2,3)4-5-7/h7H,4-5H2,1-3H3/q+1/i1D3,2D3,3D3
• Standard InChIKey: OEYIOHPDSNJKLS-GQALSZNTSA-N
• Isomeric SMILES: [2H]C([2H])([2H])[N+](CCO)(C([2H])([2H])[2H])C([2H])([2H])[2H]
• SMILES: C[N+](C)(C)CCO
• Canonical SMILES: C[N+](C)(C)CCO
• Appearance: Solid powder
• Description: Methyl-D9-choline is under investigation in clinical trial NCT01807910 (ER Stress in NAFLD). It is also an isotopically labeled choline tracer.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Methyl-d9-choline; J2.078.736H; Methyl d9 choline; Methyld9choline
• Reference: 1: Dushianthan A, Cusack R, Grocott MPW, Postle AD. Abnormal liver phosphatidylcholine synthesis revealed in patients with acute respiratory distress syndrome. J Lipid Res. 2018 May 1. pii: jlr.P085050. doi: 10.1194/jlr.P085050. [Epub ahead of print] PubMed PMID: 29716960.; 2: Davenport C, Yan J, Taesuwan S, Shields K, West AA, Jiang X, Perry CA, Malysheva OV, Stabler SP, Allen RH, Caudill MA. Choline intakes exceeding recommendations during human lactation improve breast milk choline content by increasing PEMT pathway metabolites. J Nutr Biochem. 2015 Sep;26(9):903-11. doi: 10.1016/j.jnutbio.2015.03.004. Epub 2015 Apr 15. PubMed PMID: 26025328.; 3: Dushianthan A, Goss V, Cusack R, Grocott MP, Postle AD. Altered molecular specificity of surfactant phosphatidycholine synthesis in patients with acute respiratory distress syndrome. Respir Res. 2014 Nov 7;15:128. doi: 10.1186/s12931-014-0128-8. PubMed PMID: 25378080; PubMed Central PMCID: PMC4226855.; 4: Yan J, Ginsberg SD, Powers B, Alldred MJ, Saltzman A, Strupp BJ, Caudill MA. Maternal choline supplementation programs greater activity of the phosphatidylethanolamine N-methyltransferase (PEMT) pathway in adult Ts65Dn trisomic mice. FASEB J. 2014 Oct;28(10):4312-23. doi: 10.1096/fj.14-251736. Epub 2014 Jun 24. PubMed PMID: 24963152; PubMed Central PMCID: PMC4202107.; 5: Dushianthan A, Goss V, Cusack R, Grocott MP, Postle AD. Phospholipid composition and kinetics in different endobronchial fractions from healthy volunteers. BMC Pulm Med. 2014 Feb 1;14:10. doi: 10.1186/1471-2466-14-10. PubMed PMID: 24484629; PubMed Central PMCID: PMC3914358.; 6: Yan J, Jiang X, West AA, Perry CA, Malysheva OV, Brenna JT, Stabler SP, Allen RH, Gregory JF 3rd, Caudill MA. Pregnancy alters choline dynamics: results of a randomized trial using stable isotope methodology in pregnant and nonpregnant women. Am J Clin Nutr. 2013 Dec;98(6):1459-67. doi: 10.3945/ajcn.113.066092. Epub 2013 Oct 16. PubMed PMID: 24132975.
• PubChem Compound: 16213540
• Last Modified: Nov 11 2021